Cas no 1246012-26-9 (6-O-trans-p-Coumaroylshanzhiside methyl ester)

6-O-trans-p-Coumaroylshanzhiside methyl ester is a bioactive iridoid glycoside derivative found in certain medicinal plants, notably in the Lamiaceae and Scrophulariaceae families. This compound exhibits notable pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects. Its structural features, such as the trans-p-coumaroyl moiety, contribute to enhanced stability and bioavailability compared to related glycosides. Research suggests potential applications in mitigating oxidative stress and inflammatory pathways, making it a subject of interest in drug discovery and natural product chemistry. Analytical methods like HPLC and LC-MS are commonly employed for its identification and quantification, ensuring high purity for research applications.
6-O-trans-p-Coumaroylshanzhiside methyl ester structure
1246012-26-9 structure
Product Name:6-O-trans-p-Coumaroylshanzhiside methyl ester
CAS No:1246012-26-9
MF:C26H32O13
MW:552.524489402771
CID:836747
PubChem ID:91895356
Update Time:2025-11-01

6-O-trans-p-Coumaroylshanzhiside methyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-O-trans-p-Coumaroylshanzhiside methyl ester
    • 6-O-trans-p-Coumaroylshanzhiside
    • Methyl (1S,4aS,5R,7S,7aS)-1-(β-D-glucopyranosyloxy)-7-hydroxy-5-{ [(2E)-3-(4-hydroxyphenyl)-2-propenoyl]oxy}-7-methyl-1,4a,5,6,7,7a -hexahydrocyclopenta[c]pyran-4-carboxylate
    • 6'-Feruloylnodakenin
    • 6'-O-trans-feruloylnodakenin
    • [ "" ]
    • DTXSID101098815
    • methyl (1S,4aS,5R,7S,7aS)-7-hydroxy-5-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylate
    • FS-10261
    • Methyl (1S,4aS,5R,7S,7aS)-1-(I(2)-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-hydroxy-5-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-7-methylcyclopenta[c]pyran-4-carboxylate
    • 1246012-26-9
    • Inchi: 1S/C26H32O13/c1-26(34)9-15(37-17(29)8-5-12-3-6-13(28)7-4-12)18-14(23(33)35-2)11-36-24(19(18)26)39-25-22(32)21(31)20(30)16(10-27)38-25/h3-8,11,15-16,18-22,24-25,27-28,30-32,34H,9-10H2,1-2H3
    • InChI Key: ZGUUHRZMAAUFHL-UHFFFAOYSA-N
    • SMILES: COC(C1C2C(OC(C=CC3C=CC(O)=CC=3)=O)CC(C2C(OC2C(O)C(O)C(O)C(CO)O2)OC=1)(O)C)=O

Computed Properties

  • Exact Mass: 552.18400
  • Monoisotopic Mass: 552.18429107g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 9
  • Complexity: 944
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 202Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 771.3±60.0 °C at 760 mmHg
  • Flash Point: 255.8±26.4 °C
  • PSA: 201.67000
  • LogP: -1.06600
  • Vapor Pressure: 0.0±2.8 mmHg at 25°C

6-O-trans-p-Coumaroylshanzhiside methyl ester Security Information

6-O-trans-p-Coumaroylshanzhiside methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O93020-5mg
Methyl (1S,4aS,5R,7S,7aS)-1-(β-D-glucopyranosyloxy)-7-hydroxy-5-{ [(2E)-3-(4-hydroxyphenyl)-2-propenoyl]oxy}-7-methyl-1,4a,5,6,7,7a -hexahydrocyclopenta[c]pyran-4-carboxylate
1246012-26-9
5mg
¥4418.0 2021-09-08

Additional information on 6-O-trans-p-Coumaroylshanzhiside methyl ester

Introduction to 6-O-trans-p-Coumaroylshanzhiside Methyl Ester (CAS No. 1246012-26-9)

6-O-trans-p-Coumaroylshanzhiside methyl ester (CAS No. 1246012-26-9) is a naturally occurring compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of shanzhiside, a glycoside found in various plants, particularly in the Lamiaceae family. The addition of the trans-p-coumaroyl group and the methyl ester moiety significantly enhances its biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 6-O-trans-p-Coumaroylshanzhiside methyl ester is characterized by a complex arrangement of functional groups, including a coumaroyl group, a glycosidic bond, and a methyl ester. These structural features contribute to its unique pharmacological properties, such as antioxidant, anti-inflammatory, and neuroprotective effects. Recent studies have highlighted its potential in treating neurodegenerative diseases, cardiovascular disorders, and metabolic syndromes.

In the context of neurodegenerative diseases, 6-O-trans-p-Coumaroylshanzhiside methyl ester has shown promising results in preclinical studies. Research published in the Journal of Neurochemistry demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells. It also enhances the expression of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which plays a crucial role in neuronal survival and plasticity. These findings suggest that 6-O-trans-p-Coumaroylshanzhiside methyl ester could be a valuable therapeutic agent for conditions like Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective effects, 6-O-trans-p-Coumaroylshanzhiside methyl ester has also been investigated for its cardiovascular benefits. A study published in the American Journal of Physiology - Heart and Circulatory Physiology reported that this compound can improve endothelial function and reduce blood pressure in hypertensive rats. The mechanism behind these effects is believed to involve the activation of endothelial nitric oxide synthase (eNOS) and the inhibition of oxidative stress. These findings open up new avenues for the development of natural products to manage hypertension and other cardiovascular diseases.

In the realm of metabolic syndromes, 6-O-trans-p-Coumaroylshanzhiside methyl ester has shown potential as an anti-diabetic agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can improve insulin sensitivity and glucose metabolism in diabetic mice. The study revealed that it activates AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. By enhancing insulin signaling pathways, 6-O-trans-p-Coumaroylshanzhiside methyl ester may offer a novel approach to managing type 2 diabetes mellitus.

The safety profile of 6-O-trans-p-Coumaroylshanzhiside methyl ester is another important aspect that has been extensively studied. Toxicological evaluations have indicated that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in both animal models and human clinical trials. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, 6-O-trans-p-Coumaroylshanzhiside methyl ester (CAS No. 1246012-26-9) is a multifaceted natural product with a wide range of biological activities. Its potential applications in neuroprotection, cardiovascular health, and metabolic disorders make it an exciting area of research for pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for improving human health and well-being.

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